Decahydroisoquinolin-6-ol
Overview
Description
Decahydroisoquinolin-6-ol is a chemical compound with the molecular formula C9H17NO and a molecular weight of 155.24 .
Molecular Structure Analysis
The molecular structure of Decahydroisoquinolin-6-ol consists of 9 carbon atoms, 17 hydrogen atoms, and 1 nitrogen atom . The exact mass is 155.131012 .Physical And Chemical Properties Analysis
Decahydroisoquinolin-6-ol has a density of 1.0±0.1 g/cm3, a boiling point of 264.5±40.0 °C at 760 mmHg, and a flash point of 111.6±18.0 °C .Scientific Research Applications
Medicinal Chemistry
Decahydroisoquinolin-6-ol and its analogs have been studied for their potential in medicinal chemistry. They are part of the tetrahydroisoquinoline class, which exhibits diverse biological activities against various pathogens and neurodegenerative disorders . These compounds are being explored for their structure-activity relationships (SAR) and mechanisms of action, which could lead to the development of new therapeutic agents.
Pharmacology
In pharmacology, Decahydroisoquinolin-6-ol derivatives are being investigated as small-molecule inhibitors, particularly in the context of immune checkpoint pathways . These inhibitors could offer alternative therapeutic modalities with distinct molecular characteristics compared to existing monoclonal antibodies, potentially revolutionizing cancer treatment.
Biotechnology
The compound’s derivatives are being explored in biotechnology applications, particularly in the design of novel scaffolds for protease inhibitors . These inhibitors could play a crucial role in managing diseases like SARS, showcasing the compound’s versatility in biotechnological research.
Materials Science
Decahydroisoquinolin-6-ol is being considered in materials science for the development of self-healing hydrogels . These hydrogels have potential biomedical applications due to their ability to repair structural damages and recover original functions, mimicking the healing process of organism tissues.
Environmental Science
Research in environmental science is looking into the use of Decahydroisoquinolin-6-ol derivatives in nanomaterials for environmental improvement . These nanomaterials could be utilized in various devices, such as solar cells for clean energy production and coatings for building exteriors, contributing to environmental sustainability.
Chemistry
In the field of chemistry, Decahydroisoquinolin-6-ol is part of the study on the synthesis of functional hydrogels . These hydrogels are significant for their potential applications in drug delivery systems and 3D printing, thanks to their shear-thinning properties and reversible sol-gel transitions.
Mechanism of Action
Target of Action
The specific targets of Decahydroisoquinolin-6-ol are currently unknown. It belongs to the class of organic compounds known as isoquinolines and derivatives . These compounds are aromatic polycyclic compounds containing an isoquinoline moiety, which consists of a benzene ring fused to a pyridine ring .
Biochemical Pathways
Isoquinoline derivatives are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders . .
Pharmacokinetics
Its molecular weight is 155.24, and it has a density of 1.0±0.1 g/cm3 . The compound has a boiling point of 264.5±40.0 °C at 760 mmHg . These physical and chemical properties may influence its bioavailability, but specific pharmacokinetic studies are needed to confirm this.
properties
IUPAC Name |
1,2,3,4,4a,5,6,7,8,8a-decahydroisoquinolin-6-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c11-9-2-1-8-6-10-4-3-7(8)5-9/h7-11H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIDWQGDFFZCQRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNCCC2CC1O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20482985 |
Source
|
| Record name | 6-Isoquinolinol, decahydro- (5CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20482985 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Decahydroisoquinolin-6-ol | |
CAS RN |
725228-44-4 |
Source
|
| Record name | 6-Isoquinolinol, decahydro- (5CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20482985 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | decahydroisoquinolin-6-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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